Cas no 74166-70-4 ((5E,11alpha,13E,15R)-11,15-dihydroxy-16,16-dimethyl-9-methylideneprosta-5,13-dien-1-oic acid)

• Product name: (5E,11alpha,13E,15R)-11,15-dihydroxy-16,16-dimethyl-9-methylideneprosta-5,13-dien-1-oic acid
• CAS No: 74166-70-4
• MF: C₂₃H₃₈O₄
• MW: 378.54542
• CID: 1766076
• PubChem ID: 6439783

(5E,11alpha,13E,15R)-11,15-dihydroxy-16,16-dimethyl-9-methylideneprosta-5,13-dien-1-oic acid Chemical and Physical Properties

Names and Identifiers

• (5E,11alpha,13E,15R)-11,15-dihydroxy-16,16-dimethyl-9-methylideneprosta-5,13-dien-1-oic acid
• (E)-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3R)-3-hydroxy-4,4-dimethyloct-1-enyl]-5-methylidenecyclopentyl]hept-5-enoic acid
• Prosta-5,13-dien-1-oic acid, 11,15-dihydroxy-16,16-dimethyl-9-methylene-(5E,11alpha,13E,15R)-
• 74166-70-4
• 5-trans-11,15-Dihydroxy-16,16-dimethyl-9-methyleneprostaglandin F2

• Inchi： InChI=1S/C23H38O4/c1-5-6-15-23(3,4)21(25)14-13-19-18(17(2)16-20(19)24)11-9-7-8-10-12-22(26)27/h7,9,13-14,18-21,24-25H,2,5-6,8,10-12,15-16H2,1,3-4H3,(H,26,27)/b9-7+,14-13+/t18-,19+,20+,21+/m0/s1
• InChI Key： WMLGLMGSFIXSGO-LFLCKRLVSA-N
• SMILES： CCCCC(C)(C)C(C=CC1C(CC(=C)C1CC=CCCCC(=O)O)O)O

Computed Properties

• Exact Mass: 378.27701
• Monoisotopic Mass: 378.27701
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 77.8